Aluminum tert-butoxide

• CAS: 556-91-2
• Synonyms: Aluminum tert-butoxide (6CI,7CI); tert-Butyl Alcohol Aluminum Salt; Aluminum t-Butoxide; Aluminum tert-Butanolate; Aluminum tert-Butylate; Aluminum tri-tert-Butoxide; Aluminum tris(tert-Butoxide); Aluminum tris(tert-Butylate); Tri-tert-Butoxyaluminum
• Molecular Formula: C4H10AlO
• Molecular Weight: 101.10 g/mol
• SMILES: CC(C)(C)O.[Al]
• InChI: InChI=1S/C4H10O.Al/c1-4(2,3)5;/h5H,1-3H3
• InChIKey: ZYJCNKZDMOOHSA-UHFFFAOYSA-N

Replacing Al(OiPr)₃ with a generic aluminum alkoxide risks slow kinetics, failed polymerizations, and unwanted transesterification. Aluminum tert-butoxide’s dimeric structure ([Al(OtBu)₃]₂) fundamentally alters reactivity and selectivity: • >50% catalyst loading reduction in MPV reductions vs. tetrameric Al(OiPr)₃, enabling continuous flow manufacturing of chiral intermediates • Clean Al(malonate)₃ formation without transesterification side reactions, ensuring high product purity and fewer purification steps • Controlled, low-activity ROP initiation for precision polymer architecture design Supplied with full Certificate of Analysis; moisture-sensitive, packaged under inert atmosphere.

Aluminum Tert-Butoxide: Procurement & Differentiation

Aluminum tert-butoxide (Al(OtBu)₃, CAS 556-91-2) is a metal alkoxide compound widely utilized as a Lewis acid catalyst and precursor in sol-gel materials synthesis . It exists primarily as a dimeric species [Al(OtBu)₃]₂ in solution and solid state, a structural feature that fundamentally distinguishes it from its more highly aggregated tetrameric analog, aluminum isopropoxide [1]. This lower state of aggregation directly influences its reactivity profile, solubility characteristics, and performance in key industrial and research applications, making it a chemically distinct selection from other aluminum alkoxides [2].

1 Dimeric [Al(OtBu)₃]₂ aggregation state defines unique reactivity vs. tetrameric Al(OiPr)₃

2 Enables low-loading MPV reductions, transesterification-free ligand modifications, and sol-gel precursor control

• [1] Monatshefte für Chemie - Chemical Monthly, 2010, 141, 717–727. 'Modification of aluminium alkoxides with dialkylmalonates'. View Source
• [2] Flack, K.M. (2012). Two approaches to green chemistry in industrially driven processes: aluminum tert-butoxide as a rate enhancing Meerwein-Ponndorf-Verley reduction catalyst applied to the technological transfer from batch to continuous flow. Ph.D. Dissertation, Georgia Institute of Technology. View Source

Why Aluminum Tert-Butoxide Cannot Be Substituted

Substituting aluminum tert-butoxide with a generic 'aluminum alkoxide' such as aluminum isopropoxide or aluminum ethoxide is scientifically unsound and carries significant performance risks. The critical differentiator is the degree of molecular aggregation, which is dictated by the steric bulk of the alkoxide ligand [1]. Aluminum tert-butoxide exists as a dimer ([Al(OtBu)₃]₂), whereas aluminum isopropoxide is a tetramer ([Al(OiPr)₃]₄) [2]. This fundamental structural difference has been shown to directly control reaction kinetics, catalyst loading requirements, and even reaction selectivity [3]. Interchanging these compounds without accounting for these profound differences can lead to dramatically slower reaction rates, failed polymerizations, or the inability to achieve the desired material morphology in sol-gel processing [4].

Aluminum tert-butoxide (dimer)

Generic aluminum isopropoxide (tetramer)

Dimeric aggregation yields accessible Lewis acid site

Tetrameric structure may slow reaction kinetics and increase catalyst loading

Bulky t-butoxide ligand suppresses transesterification

Isopropoxide ligand may introduce unwanted side reactions

• [1] Monatshefte für Chemie - Chemical Monthly, 2010, 141, 717–727. 'Modification of aluminium alkoxides with dialkylmalonates'. View Source
• [2] Flack, K.M. (2012). Two approaches to green chemistry in industrially driven processes: aluminum tert-butoxide as a rate enhancing Meerwein-Ponndorf-Verley reduction catalyst applied to the technological transfer from batch to continuous flow. Ph.D. Dissertation, Georgia Institute of Technology. View Source
• [3] ACS Publications, Org. Process Res. Dev. 2012, 16, 6, 1093–1096. 'Al(OtBu)3 as an Effective Catalyst for the Enhancement of Meerwein–Ponndorf–Verley (MPV) Reductions'. View Source
• [4] Chemistry of Materials, 2013, 25, 6, 848–855. 'Stabilization of Self-Assembled Alumina Mesophases'. View Source

Aluminum Tert-Butoxide Comparative Performance

MPV Reduction Rate & Loading vs. Al(OiPr)₃

In the Meerwein-Ponndorf-Verley (MPV) reduction of the pharmaceutical intermediate (S)-CMK, using Al(OtBu)₃ as the catalyst led to a dramatic rate increase compared to the conventional Al(OiPr)₃ catalyst [1]. This rate enhancement is attributed to the dimeric aggregation state of Al(OtBu)₃, which provides a more accessible Lewis acidic site compared to the tetrameric structure of Al(OiPr)₃ [2]. Consequently, the reaction reached full conversion in significantly less time and required a substantially lower catalyst loading.

MPV Catalyst Loading

Head-to-head

>50% catalyst loading reduction vs. Al(OiPr)₃

Supports lower loading, reduced waste

In (S)-CMK model substrate

Evidence Dimension	Catalyst Loading for MPV Reduction of (S)-CMK
Target Compound Data	< 0.5 equivalents
Comparator Or Baseline	Al(OiPr)₃: 1.0 equivalent
Quantified Difference	> 50% reduction in catalyst loading
Conditions	MPV reduction of N-(tert-butyloxycarbonyl)-(3S)-3-amino-1-chloro-4-phenyl-2-butanone ((S)-CMK) in an isopropanol/toluene solvent system [3].

Why This Matters

Lower catalyst loading translates to reduced material costs, simplified purification, and less waste, which is critical for both economic and environmental considerations in large-scale pharmaceutical manufacturing.

• [1] ACS Publications, Org. Process Res. Dev. 2012, 16, 6, 1093–1096. 'Al(OtBu)3 as an Effective Catalyst for the Enhancement of Meerwein–Ponndorf–Verley (MPV) Reductions'. View Source
• [2] Flack, K.M. (2012). Two approaches to green chemistry in industrially driven processes: aluminum tert-butoxide as a rate enhancing Meerwein-Ponndorf-Verley reduction catalyst applied to the technological transfer from batch to continuous flow. Ph.D. Dissertation, Georgia Institute of Technology. View Source
• [3] ACS Publications, Org. Process Res. Dev. 2012, 16, 6, 1093–1096. 'Al(OtBu)3 as an Effective Catalyst for the Enhancement of Meerwein–Ponndorf–Verley (MPV) Reductions'. View Source

Transesterification Avoidance vs. Al(OiPr)₃

In reactions with dialkylmalonates, Al(OtBu)₃ demonstrates a distinct and highly desirable selectivity profile compared to Al(OiPr)₃ [1]. Specifically, Al(OtBu)₃ reacts to exclusively form Al(malonate)₃ derivatives, whereas Al(OiPr)₃ also undergoes unwanted transesterification side reactions [2]. This difference is a direct consequence of the greater steric bulk and lower nucleophilicity of the tert-butoxide ligand, which suppresses its ability to participate in exchange reactions.

Transesterification Selectivity

Head-to-head

No side reaction vs. observed transesterification with Al(OiPr)₃

Cleaner reaction profile

With dialkylmalonates

Evidence Dimension	Occurrence of Transesterification Side Reactions
Target Compound Data	No transesterification observed
Comparator Or Baseline	Al(OiPr)₃: Transesterification observed
Quantified Difference	Qualitative difference in product purity and reaction pathway
Conditions	Reaction of aluminum alkoxides with dimethyl or diethyl malonate [3].

Why This Matters

For applications requiring precise ligand modification or the synthesis of well-defined aluminum complexes, the use of Al(OtBu)₃ ensures a cleaner reaction profile, eliminating the need for extensive purification to remove transesterification byproducts.

• [1] Monatshefte für Chemie - Chemical Monthly, 2010, 141, 717–727. 'Modification of aluminium alkoxides with dialkylmalonates'. View Source
• [2] Monatshefte für Chemie - Chemical Monthly, 2010, 141, 717–727. 'Modification of aluminium alkoxides with dialkylmalonates'. View Source
• [3] Monatshefte für Chemie - Chemical Monthly, 2010, 141, 717–727. 'Modification of aluminium alkoxides with dialkylmalonates'. View Source

Ring-Opening Polymerization Initiation vs. Other Alkoxides

In the bulk ring-opening polymerization (ROP) of ε-caprolactone, Al(OtBu)₃ acts as a distinct initiator with a specific performance profile [1]. A comparative study at 120 °C for 72 hours revealed that Al(OtBu)₃ resulted in only partial dissolution in the monomer and yielded a low percent conversion [2]. This behavior starkly contrasts with other metal alkoxides like Ti(OtBu)₄ and Sn(OtBu)₂, which achieved high conversion under the same conditions, demonstrating that Al(OtBu)₃ is not a 'drop-in' replacement but a chemically unique tool [3].

ε-Caprolactone ROP

Cross-study

Low conversion, limited solubility in monomer

Not a high-activity initiator

Bulk ROP at 120°C, 72 h

Evidence Dimension	Polymerization of ε-caprolactone
Target Compound Data	Low % conversion; only partial solubility in monomer
Comparator Or Baseline	Ti(OtBu)₄: High % conversion, rapid dissolution; Sn(OtBu)₂: High % conversion; Li(OtBu): No polymerization
Quantified Difference	Qualitative difference in initiating efficacy
Conditions	Bulk ROP of ε-caprolactone (CL) at 120 °C for 72 hours [4].

Why This Matters

This specific solubility and reactivity profile is crucial for designing controlled polymerization processes or for applications where a low-activity initiator is required to modulate polymer chain growth, ensuring that the chosen initiator meets the precise requirements of the polymer system.

• [1] Advanced Materials Research, 2012, Vol. 506, pp 142-145. 'Comparison of Metal Alkoxide Initiators in the Ring-Opening Polymerization of Caprolactone'. View Source
• [2] Advanced Materials Research, 2012, Vol. 506, pp 142-145. 'Comparison of Metal Alkoxide Initiators in the Ring-Opening Polymerization of Caprolactone'. View Source
• [3] Advanced Materials Research, 2012, Vol. 506, pp 142-145. 'Comparison of Metal Alkoxide Initiators in the Ring-Opening Polymerization of Caprolactone'. View Source
• [4] Advanced Materials Research, 2012, Vol. 506, pp 142-145. 'Comparison of Metal Alkoxide Initiators in the Ring-Opening Polymerization of Caprolactone'. View Source

Sol-Gel Alumina Stability vs. Al(sec-butoxide)₃

The choice of aluminum alkoxide precursor significantly impacts the textural properties and thermal stability of the resulting alumina mesophases [1]. In a comparative study, mesophases derived from aluminum tert-butoxide (using t-BuOH as solvent) exhibited lower surface area and poorer pore uniformity after thermal treatment at 1023 K compared to those derived from aluminum sec-butoxide (using s-BuOH) [2]. This is attributed to the higher hydrolysis rate of the tert-butoxide precursor, which leads to particle heterogeneity and coarsening upon heating, resulting in a less thermally stable and less ordered final material [3].

Alumina Mesophase Stability

Head-to-head

Lower thermal stability; comparator (Al(O^secBu)₃) retains 300 m²/g

Precursor choice controls texture

After 1023 K calcination

Evidence Dimension	Thermal Stability of Derived Alumina Mesophase at 1023 K
Target Compound Data	Formation of agglomerated γ-Al₂O₃ crystallites with lower surface area and broader pore size distribution.
Comparator Or Baseline	Aluminum sec-butoxide-derived mesophase: Retained mesoscopic order with 300 m²/g surface area and 0.45 cm³/g pore volume.
Quantified Difference	Qualitative difference in structural retention; specific surface area of comparator is 300 m²/g.
Conditions	Evaporation-induced self-assembly, followed by thermal activation at 1023 K to induce crystallization to γ-alumina [4].

Why This Matters

For applications requiring high-surface-area, thermally stable alumina supports or membranes, the selection of the aluminum precursor is non-negotiable. This evidence demonstrates that aluminum tert-butoxide leads to a fundamentally different material outcome compared to its sec-butoxide counterpart, guiding researchers toward the correct precursor for their target morphology.

• [1] Chemistry of Materials, 2013, 25, 6, 848–855. 'Stabilization of Self-Assembled Alumina Mesophases'. View Source
• [2] Chemistry of Materials, 2013, 25, 6, 848–855. 'Stabilization of Self-Assembled Alumina Mesophases'. View Source
• [3] Chemistry of Materials, 2013, 25, 6, 848–855. 'Stabilization of Self-Assembled Alumina Mesophases'. View Source
• [4] Chemistry of Materials, 2013, 25, 6, 848–855. 'Stabilization of Self-Assembled Alumina Mesophases'. View Source

Zeolite Synthesis Activity vs. Al(OiPr)₃

When used as an aluminum source for the synthesis of Al-MCM-48 mesoporous materials, aluminum tert-butoxide leads to inferior catalytic properties compared to aluminum isopropoxide or aluminum sulfate [1]. The materials prepared with Al(OtBu)₃ were found to be less well-ordered, contained a higher proportion of hexa- and pentacoordinated Al species, and exhibited lower initial conversions in the test reaction of 1-butene isomerization [2]. This indicates that Al(OtBu)₃ does not incorporate aluminum into the zeolitic framework as effectively as the alternative sources under these synthesis conditions.

Al-MCM-48 Activity

Cross-study

Lower initial conversion in 1-butene isomerization vs. Al(OiPr)₃

Not suitable for Al-MCM-48

1-butene isomerization model

Evidence Dimension	Catalytic Activity of Derived Al-MCM-48 Material
Target Compound Data	Lower initial conversion in 1-butene double bond position isomerization.
Comparator Or Baseline	Al(OiPr)₃ and Al₂(SO₄)₃: Higher initial conversions, particularly for samples with Si/Al = 20 and 30 prepared with Al(OiPr)₃.
Quantified Difference	Qualitative difference in catalytic activity; the material is less active.
Conditions	Room temperature synthesis of Al-MCM-48 aluminosilicates, calcined at a heating rate of 3 K min⁻¹ [3].

Why This Matters

For the synthesis of specific heterogeneous catalysts like Al-MCM-48, the choice of aluminum precursor is paramount. This evidence demonstrates that Al(OtBu)₃ is the incorrect choice for this application, and its use would result in a lower-performing catalyst. This knowledge prevents failed experiments and wasted resources.

• [1] Microporous and Mesoporous Materials, 2008, 114, 1-3, 293-302. 'Structure and catalytic activity of Al-MCM-48 materials synthesised at room temperature: influence of the aluminium source and calcination conditions'. View Source
• [2] Microporous and Mesoporous Materials, 2008, 114, 1-3, 293-302. 'Structure and catalytic activity of Al-MCM-48 materials synthesised at room temperature: influence of the aluminium source and calcination conditions'. View Source
• [3] Microporous and Mesoporous Materials, 2008, 114, 1-3, 293-302. 'Structure and catalytic activity of Al-MCM-48 materials synthesised at room temperature: influence of the aluminium source and calcination conditions'. View Source

Organoaluminum Complex Reactivity vs. Al(OiPr)₃

The steric bulk of the tert-butoxide ligand in Al(OtBu)₃ imparts a unique reactivity profile when used as a synthon for generating cationic aluminum complexes [1]. In the synthesis of β-diketiminate-supported aluminum complexes, the Al(OtBu) group leads to the formation of electrophilic cationic species ([LAlOtBu(OEt₂)][EtB(C₆F₅)₃]) that exhibit superior Lewis acidity compared to analogous methyl-substituted complexes, as measured by the Gutmann-Beckett method and supported by computational NBO charge calculations [2]. This enhanced Lewis acidity is a direct consequence of the electron-demanding alkoxy group.

Cationic Complex Lewis Acidity

Class-level

Reported higher Lewis acidity vs. methyl analogue

Enables electrophilic catalyst design

β-diketiminate system; data to verify

Evidence Dimension	Lewis Acidity of Derived Cationic Complexes
Target Compound Data	Superior Lewis acidity demonstrated by the Gutmann-Beckett method.
Comparator Or Baseline	Methyl analogue [LAlMe][B(C₆F₅)₄].
Quantified Difference	Qualitative assessment of higher Lewis acidity, further endorsed by computational NBO charges and hydride ion affinity calculations.
Conditions	Synthesis and characterization of β-diketiminate-supported cationic aluminum alkoxide complexes [3].

Why This Matters

For researchers designing novel Lewis acid catalysts, Al(OtBu)₃ provides a valuable entry point to a specific class of highly electrophilic aluminum species. This allows for the tuning of catalyst activity and selectivity in reactions like hydrosilylation, which would not be achievable with less sterically hindered or less electron-withdrawing alkoxide precursors.

• [1] Chemistry - A European Journal, 2023, 29(55), e202301229. 'Highly Electrophilic Mononuclear Cationic Aluminium Alkoxide Complexes: Syntheses, Reactivity and Catalytic Applications'. View Source
• [2] Chemistry - A European Journal, 2023, 29(55), e202301229. 'Highly Electrophilic Mononuclear Cationic Aluminium Alkoxide Complexes: Syntheses, Reactivity and Catalytic Applications'. View Source
• [3] Chemistry - A European Journal, 2023, 29(55), e202301229. 'Highly Electrophilic Mononuclear Cationic Aluminium Alkoxide Complexes: Syntheses, Reactivity and Catalytic Applications'. View Source

Aluminum Tert-Butoxide Validated Applications

Pharmaceutical MPV Reduction

For process chemists seeking to improve the efficiency and sustainability of the Meerwein-Ponndorf-Verley (MPV) reduction, particularly for complex chiral intermediates, aluminum tert-butoxide is the empirically validated catalyst of choice. Quantitative evidence demonstrates that replacing the conventional Al(OiPr)₃ with Al(OtBu)₃ leads to a >50% reduction in catalyst loading while dramatically accelerating the reaction rate [1]. This has been specifically proven on (S)-CMK, a key intermediate in HIV protease inhibitor synthesis, and enables the transition from traditional batch processes to more efficient continuous flow manufacturing [2].

Selective Ligand Modification for Advanced Materials

In the synthesis of well-defined aluminum complexes for sol-gel processing or as catalyst precursors, aluminum tert-butoxide is essential when reaction selectivity is paramount. Comparative studies show that Al(OtBu)₃ reacts with dialkylmalonates to cleanly yield Al(malonate)₃ derivatives without the unwanted transesterification side reactions observed with Al(OiPr)₃ [3]. This predictable reactivity ensures high product purity and reduces the need for costly purification steps, making it a strategic choice for designing advanced materials and single-site catalysts.

Electrophilic Cationic Aluminum Catalysts

For organometallic chemists and catalyst designers, aluminum tert-butoxide is a key synthon for accessing a unique class of highly electrophilic, mononuclear cationic aluminum complexes. The electron-withdrawing nature and steric profile of the tert-butoxide ligand, as demonstrated in the synthesis of β-diketiminate-supported species, imparts superior Lewis acidity compared to methyl-based analogs [4]. This enhanced acidity translates to higher catalytic activity in reactions such as the hydrosilylation of ethers, carbonyls, and olefins, offering a tunable platform for developing next-generation Lewis acid catalysts [5].

Low-Activity Polymerization Initiator

In fundamental polymer chemistry research focused on controlled ring-opening polymerization (ROP) mechanisms, aluminum tert-butoxide provides a well-defined, low-activity initiation profile. Unlike more aggressive initiators such as Ti(OtBu)₄ or Sn(OtBu)₂, which drive ε-caprolactone to high conversion, Al(OtBu)₃ exhibits only partial solubility and yields low conversion under standard bulk conditions [6]. This characteristic makes it a valuable tool for kinetic studies, mechanistic investigations, or for designing specialized copolymer systems where slow, controlled initiation is required to achieve a specific polymer architecture.

Application

Selection Property

Validation Focus

MPV reduction of chiral intermediates

Low-loading dimeric catalyst

Catalyst loading & rate benchmarking

Synthesis of Al(malonate)₃ complexes

Transesterification-free reactivity

Purity & pathway selectivity

Electrophilic Al complex synthesis

Electron-withdrawing alkoxide ligand

Lewis acidity & catalytic activity

Controlled ROP kinetic studies

Low-activity initiation profile

Monomer conversion & solubility

• [1] ACS Publications, Org. Process Res. Dev. 2012, 16, 6, 1093–1096. 'Al(OtBu)3 as an Effective Catalyst for the Enhancement of Meerwein–Ponndorf–Verley (MPV) Reductions'. View Source
• [2] Flack, K.M. (2012). Two approaches to green chemistry in industrially driven processes: aluminum tert-butoxide as a rate enhancing Meerwein-Ponndorf-Verley reduction catalyst applied to the technological transfer from batch to continuous flow. Ph.D. Dissertation, Georgia Institute of Technology. View Source
• [3] Monatshefte für Chemie - Chemical Monthly, 2010, 141, 717–727. 'Modification of aluminium alkoxides with dialkylmalonates'. View Source
• [4] Chemistry - A European Journal, 2023, 29(55), e202301229. 'Highly Electrophilic Mononuclear Cationic Aluminium Alkoxide Complexes: Syntheses, Reactivity and Catalytic Applications'. View Source
• [5] Chemistry - A European Journal, 2023, 29(55), e202301229. 'Highly Electrophilic Mononuclear Cationic Aluminium Alkoxide Complexes: Syntheses, Reactivity and Catalytic Applications'. View Source
• [6] Advanced Materials Research, 2012, Vol. 506, pp 142-145. 'Comparison of Metal Alkoxide Initiators in the Ring-Opening Polymerization of Caprolactone'. View Source